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Compound of Interest

Compound Name: 2,2-Dibromohexane

Cat. No.: B039414 Get Quote

Technical Guide: 2,2-Dibromohexane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,2-dibromohexane, including its

chemical properties, synthesis, and analytical methodologies.

Core Data
The fundamental molecular properties of 2,2-dibromohexane are summarized below.

Property Value Source

Molecular Formula C6H12Br2 [1]

Molecular Weight 243.97 g/mol [1]

IUPAC Name 2,2-dibromohexane [1]

CAS Registry Number 116530-77-9 [1]

Synthesis of 2,2-Dibromohexane
A primary method for the synthesis of 2,2-dibromohexane is through the hydrohalogenation of

1-hexyne with an excess of hydrogen bromide (HBr). This reaction proceeds via an
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electrophilic addition mechanism and follows Markovnikov's rule, where the bromine atoms add

to the more substituted carbon of the alkyne.[2][3][4]
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Caption: Synthesis of 2,2-Dibromohexane from 1-Hexyne.

Experimental Protocol: Synthesis from 1-Hexyne
The following is a generalized experimental protocol based on the established principles of

alkyne hydrohalogenation.

Materials:

1-Hexyne

Hydrogen bromide (gas or solution in acetic acid)

Anhydrous solvent (e.g., dichloromethane or diethyl ether)

Sodium bicarbonate solution (saturated)

Anhydrous magnesium sulfate
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Round-bottom flask

Gas inlet tube

Magnetic stirrer

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

In a clean, dry round-bottom flask, dissolve 1-hexyne in a suitable anhydrous solvent under

an inert atmosphere.

Cool the reaction mixture in an ice bath.

Slowly bubble hydrogen bromide gas through the solution or add a solution of HBr in acetic

acid dropwise with continuous stirring. An excess of two molar equivalents of HBr is required.

Monitor the reaction progress using a suitable analytical technique, such as Thin Layer

Chromatography (TLC) or Gas Chromatography (GC).

Once the reaction is complete, quench the reaction by slowly adding a saturated solution of

sodium bicarbonate to neutralize the excess acid.

Transfer the mixture to a separatory funnel and extract the organic layer.

Wash the organic layer with brine, then dry it over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent under reduced pressure using a rotary

evaporator to yield the crude 2,2-dibromohexane.

Purify the product by vacuum distillation.

Analytical Methodologies
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The identification and quantification of 2,2-dibromohexane can be achieved through standard

analytical techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear

Magnetic Resonance (NMR) spectroscopy.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile

organic compounds. For the analysis of brominated alkanes like 2,2-dibromohexane, a non-

polar capillary column is typically employed.

Illustrative GC-MS Parameters:

Parameter Value

Gas Chromatograph

Column
TR-5MS (or equivalent), 15 m x 0.25 mm ID, 0.1

µm film thickness

Injector Temperature 280 °C

Carrier Gas Helium at 1 mL/min

Oven Program
120 °C (hold 2 min), ramp at 15 °C/min to 230

°C, ramp at 10 °C/min to 330 °C (hold 5 min)

Mass Spectrometer

Ionization Mode Electron Ionization (EI) at 70 eV

Mass Range 25-360 m/z

Ion Source Temp. 200 °C

Note: These parameters are illustrative and may require optimization for specific

instrumentation and sample matrices.[5][6]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are invaluable for the structural elucidation of organic molecules.

While experimental spectra for 2,2-dibromohexane are not readily available in public
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databases, the expected chemical shifts can be predicted based on the structure and data from

similar compounds.

Predicted ¹H NMR Chemical Shifts:

The methyl protons at the C1 position would appear as a triplet.

The methylene protons at the C3, C4, and C5 positions would appear as multiplets.

The methyl protons at the C6 position would appear as a triplet.

Predicted ¹³C NMR Chemical Shifts:

The carbon atom bonded to the two bromine atoms (C2) would be significantly downfield.

The chemical shifts of the other carbon atoms would be in the typical alkane region.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,2-Dibromohexane molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b039414#2-2-dibromohexane-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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